Cas no 1227580-18-8 (2-Hydroxy-4-methoxy-3-(trifluoromethyl)pyridine)

• Product Name: 2-Hydroxy-4-methoxy-3-(trifluoromethyl)pyridine
• CAS No: 1227580-18-8
• MF: C₇H₆F₃NO₂
• MW: 193.123252391815
• CID: 4689239
• Update Time: 2025-08-05

2-Hydroxy-4-methoxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-4-methoxy-3-(trifluoromethyl)pyridine
• FCH1166140
• 2-Hydroxy-4-methoxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H6F3NO2/c1-13-4-2-3-11-6(12)5(4)7(8,9)10/h2-3H,1H3,(H,11,12)
• InChI Key： YTVQNEMRWFZGQM-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=CC=1OC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 291
• Topological Polar Surface Area: 38.3

Additional information on 2-Hydroxy-4-methoxy-3-(trifluoromethyl)pyridine

Introduction to 2-Hydroxy-4-methoxy-3-(trifluoromethyl)pyridine (CAS No. 1227580-18-8)

2-Hydroxy-4-methoxy-3-(trifluoromethyl)pyridine, with the CAS number 1227580-18-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a hydroxyl group, a methoxy group, and a trifluoromethyl group. These functional groups endow the molecule with a range of chemical and biological properties that make it an attractive candidate for various applications.

The hydroxyl group in 2-Hydroxy-4-methoxy-3-(trifluoromethyl)pyridine plays a crucial role in its reactivity and solubility. It can participate in hydrogen bonding, which is essential for interactions with biological macromolecules such as proteins and nucleic acids. The methoxy group contributes to the molecule's lipophilicity, enhancing its ability to cross cell membranes and reach intracellular targets. The trifluoromethyl group, known for its electron-withdrawing effect, imparts additional stability and metabolic resistance to the compound.

In recent years, 2-Hydroxy-4-methoxy-3-(trifluoromethyl)pyridine has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its use as a scaffold in the development of novel drugs. The compound's structural features make it an excellent starting point for the synthesis of derivatives with enhanced biological activity. For instance, researchers have explored the use of 2-Hydroxy-4-methoxy-3-(trifluoromethyl)pyridine as a building block in the design of inhibitors for various enzymes and receptors involved in disease pathways.

A notable example of this is the development of inhibitors targeting protein kinases, which are key regulators of cellular signaling pathways and are implicated in numerous diseases, including cancer and inflammatory disorders. Studies have shown that derivatives of 2-Hydroxy-4-methoxy-3-(trifluoromethyl)pyridine can effectively inhibit specific kinases, thereby modulating aberrant signaling and potentially offering new therapeutic options.

Beyond its use as a drug scaffold, 2-Hydroxy-4-methoxy-3-(trifluoromethyl)pyridine has also been investigated for its potential as a probe molecule in chemical biology. The compound's unique properties make it suitable for labeling and imaging applications, allowing researchers to study the dynamics of cellular processes with high precision. For example, fluorescent derivatives of 2-Hydroxy-4-methoxy-3-(trifluoromethyl)pyridine have been used to visualize protein-protein interactions and track the localization of specific proteins within cells.

In addition to its biological applications, 2-Hydroxy-4-methoxy-3-(trifluoromethyl)pyridine has also found use in materials science. The compound's thermal stability and chemical resistance make it an attractive candidate for the development of functional materials, such as coatings and polymers. Recent studies have explored the use of 2-Hydroxy-4-methoxy-3-(trifluoromethyl)pyridine-based materials in applications ranging from electronics to environmental remediation.

The synthesis of 2-Hydroxy-4-methoxy-3-(trifluoromethyl)pyridine has been optimized through various methods, including metal-catalyzed reactions and microwave-assisted synthesis. These advancements have improved the efficiency and scalability of production processes, making it more accessible for both academic research and industrial applications. The availability of high-purity forms of the compound is crucial for ensuring consistent results in experimental studies.

In conclusion, 2-Hydroxy-4-methoxy-3-(trifluoromethyl)pyridine (CAS No. 1227580-18-8) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features enable a wide range of applications, from drug discovery to materials science. Ongoing research continues to uncover new possibilities for this versatile molecule, highlighting its importance in advancing our understanding and treatment of various diseases and technological challenges.